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Quantitative Data on 3,5-Dimethoxybenzaldehyde

The table below summarizes the key quantitative information available from the search results.

Lignin Model Compound
Pyrolysis
Conditions

Product Identified
Reported
Yield /
Abundance

Analysis Method

β-1-type lignin dimer (1,2-
bis(3,5-

dimethoxyphenyl)propane-
1,3-diol) [1]

800 °C,
heating

time of 20
s, heating

rate of 20
°C/ms [1]

3,5-
Dimethoxybenzaldehyde

[1]

> 50% of all
pyrolytic

products [1]

Pyrolysis-Gas
Chromatography/Mass

Spectrometry (Py-
GC/MS) [1]

Experimental Protocols for Data Cited

The quantitative data in the table above was generated using the following experimental methodology:

Model Compound: A synthesized β-1-type lignin dimer, 1,2-bis(3,5-dimethoxyphenyl)propane-1,3-diol, was

used [1].
Pyrolysis Instrument: A CDS Pyroprobe 5200HP pyrolyser was used [1].
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Pyrolysis Parameters: The pyrolysis was performed at 800 °C with a heating time of 20 seconds and a

very high heating rate of 20 °C/ms [1].
Product Analysis:

The vapors produced were directly transferred to a Perkin Elmer GC/MS system for separation and
identification [1].

Chromatographic separation was achieved using an Elite-35MS capillary column [1].
The GC oven temperature was programmed from 40°C (held for 2 minutes) to 280°C at a rate of

15°C per minute [1].
Compounds were identified by comparing the mass spectra with the NIST and Wiley libraries [1].

Interpretation and Context

The provided data highlights the specific and high-yield formation of 3,5-dimethoxybenzaldehyde from a model

compound representing a part of the lignin polymer. The following diagram outlines the general process of lignin

pyrolysis that leads to the formation of such products.
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Pathway to Product: 3,5-Dimethoxybenzaldehyde is a 4-substituted syringol derivative [2] [3]. It is

formed during the primary pyrolysis stage (typically 200-400°C) when lignin structural units containing a
syringol nucleus (characterized by two methoxy groups on the aromatic ring) are thermally cleaved from the

polymer, often retaining their side-chain, which in this case is an aldehyde [3].
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Limitations of the Data: The high yield (>50%) is specific to the β-1-type dimer model compound used

in the study [1]. In real-world lignin, which is a complex polymer with multiple linkage types (e.g., β-O-4, 5-
5', β-5), the overall yield of this specific compound from the whole biomass would be considerably lower

and is influenced by the source of the lignin (hardwood vs. softwood) [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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